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Compound of Interest

Compound Name: TC-N 22A

Cat. No.: B580081

For Researchers, Scientists, and Drug Development Professionals

Core Tenets of TC-N 22A Action

TC-N 22A is a potent and selective positive allosteric modulator (PAM) of the metabotropic
glutamate receptor 4 (mGIuR4)[1]. As a PAM, TC-N 22A does not directly activate the receptor
itself but rather enhances the receptor's response to the endogenous agonist, glutamate. This
modulation is achieved by binding to an allosteric site on the receptor, which is topographically
distinct from the orthosteric glutamate-binding site. The allosteric binding of TC-N 22A induces
a conformational change in the mGIluR4 receptor that increases its sensitivity and/or efficacy for
glutamate. This modulatory activity makes TC-N 22A a promising candidate for therapeutic
intervention in neurological disorders where mGIluR4 signaling is implicated, such as
Parkinson's disease.

Quantitative Profile of TC-N 22A

The following table summarizes the key quantitative parameters that define the in vitro
pharmacological profile of TC-N 22A.
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Parameter Value Cell Line Assay Type Reference
BHK cells
EC50 9nM expressing Not Specified [2]

human mGIluR4

Various cell lines
. expressing .
Selectivity >10 uM (EC50) Not Specified [2]
mGlul, 2, 3, 5,

and 7

Signaling Pathways Modulated by TC-N 22A

Metabotropic glutamate receptor 4 is a member of the Group Il mGIuRs, which are coupled to
the Gi/o family of G-proteins. The canonical signaling pathway for mGIluR4 involves the
inhibition of adenylyl cyclase upon activation, leading to a decrease in intracellular cyclic
adenosine monophosphate (CAMP) levels. TC-N 22A, by potentiating the action of glutamate,
enhances this inhibitory effect on CAMP production.

Canonical mGluR4 Signaling Pathway

The following diagram illustrates the primary signaling cascade initiated by the activation of
MGIuR4 in the presence of glutamate and its positive allosteric modulator, TC-N 22A.
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Plasma Membrane

potentiates
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Start: Characterization of TC-N 22A
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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